Cas no 313350-44-6 (3-Pyridinecarbonylchloride, 6-cyano-)
313350-44-6 structure
Product Name:3-Pyridinecarbonylchloride, 6-cyano-
CAS No:313350-44-6
MF:C7H3ClN2O
MW:166.564520120621
CID:300965
PubChem ID:23512657
Update Time:2025-04-19
3-Pyridinecarbonylchloride, 6-cyano- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarbonylchloride, 6-cyano-
- 3-Pyridinecarbonyl chloride, 6-cyano- (9ci)
- 6-cyano-3-Pyridinecarbonyl chloride
- 6-cyanopyridine-3-carbonyl chloride
- 6-cyano-nicotinoyl chloride
- AG-F-04247
- CTK1C1609
- 313350-44-6
- KSVWNAJTQHVDTP-UHFFFAOYSA-N
- SCHEMBL3868436
- DTXSID30634670
- FT-0729532
-
- Inchi: 1S/C7H3ClN2O/c8-7(11)5-1-2-6(3-9)10-4-5/h1-2,4H
- InChI Key: KSVWNAJTQHVDTP-UHFFFAOYSA-N
- SMILES: ClC(C1C=NC(C#N)=CC=1)=O
Computed Properties
- Exact Mass: 165.99349
- Monoisotopic Mass: 165.9933904g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 53.8Ų
Experimental Properties
- PSA: 53.75
3-Pyridinecarbonylchloride, 6-cyano- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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